9,10-Anthracenedione, 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]-
9,10-Anthracenedione, 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]-
Brand Name:
Vulcanchem
CAS No.:
12236-10-1
VCID:
VC0076703
InChI:
InChI=1S/C20H21NO5/c21-18-15(26-10-6-2-1-5-9-22)11-14(23)16-17(18)20(25)13-8-4-3-7-12(13)19(16)24/h3-4,7-8,11,22-23H,1-2,5-6,9-10,21H2
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)OCCCCCCO)N
Molecular Formula:
C20H21NO5
Molecular Weight:
355.4 g/mol
9,10-Anthracenedione, 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]-
CAS No.: 12236-10-1
Main Products
VCID: VC0076703
Molecular Formula: C20H21NO5
Molecular Weight: 355.4 g/mol
![9,10-Anthracenedione, 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]- - 12236-10-1](/images/no_structure.jpg)
| CAS No. | 12236-10-1 |
|---|---|
| Product Name | 9,10-Anthracenedione, 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]- |
| Molecular Formula | C20H21NO5 |
| Molecular Weight | 355.4 g/mol |
| IUPAC Name | 1-amino-4-hydroxy-2-(6-hydroxyhexoxy)anthracene-9,10-dione |
| Standard InChI | InChI=1S/C20H21NO5/c21-18-15(26-10-6-2-1-5-9-22)11-14(23)16-17(18)20(25)13-8-4-3-7-12(13)19(16)24/h3-4,7-8,11,22-23H,1-2,5-6,9-10,21H2 |
| Standard InChIKey | RQLMZSLFKGNXTO-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)OCCCCCCO)N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)OCCCCCCO)N |
| PubChem Compound | 118617 |
| Last Modified | Nov 11 2021 |
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